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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth exploration of the coordination chemistry of zirconium lactate
complexes, covering their synthesis, structure, stability, and characterization. It aims to serve
as a comprehensive resource for professionals interested in the material science, catalytic, and
biomedical applications of these versatile compounds.

Introduction to Zirconium Lactate Coordination
Chemistry

Zirconium, a Group 4 transition metal, exhibits a strong tendency to form complexes with
oxygen-donating ligands.[1][2] Zirconium lactate is a prime example of this, representing a
class of complexes formed between zirconium(IV) ions and lactic acid.[3][4] These compounds
are not simple salts but rather complex structures of variable composition, often represented by
the general formula Zr(OH)2-n(O2CCHOHCH3)n(H20)x, where 1 < n < 3.[1][3] The lactate
ligand typically acts as a bidentate chelator, coordinating to the zirconium center through both
its carboxylate and hydroxyl groups.[1][5] This coordination behavior is fundamental to its
applications, which range from polymer crosslinking in industrial processes to potential uses in
biomedical coatings and drug delivery systems due to its low toxicity and high stability.[6][7][8]

Structure and Speciation
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The structure of zirconium lactate in solution is highly dependent on factors such as pH,
concentration, and the presence of other ions.[1] This leads to a complex speciation, involving
the formation of various oligomeric and polymeric structures.[1][5]

o Coordination Geometry: X-ray Absorption Spectroscopy (XAS) studies have shown that
zirconium in lactate solutions typically adopts a dodecahedral coordination geometry,
meaning it is coordinated to eight oxygen atoms.[1][6][9][10]

o Ligand Binding: Lactic acid coordinates to the zirconium center in a bidentate fashion
through the oxygen atoms of the carboxylate and a-hydroxyl groups.[5]

o Oligomerization: The chemistry of zirconium in aqueous solutions is dominated by hydrolysis
and polymerization.[5] In concentrated zirconium lactate solutions, stable dimeric species
with the formula [Zrz(lactate)s] have been identified.[1][6] As the concentration decreases,
these dimers can associate to form tetramers ([Zra(lactate)x]) and larger polymeric
structures.[6][9] NMR data also support the presence of both large, polynuclear complexes
that tumble slowly in solution and smaller, more rapidly tumbling complexes.[5]

The speciation of zirconium lactate in aqueous solution is a dynamic equilibrium, as illustrated
in the diagram below.

Caption: Speciation of zirconium lactate complexes as a function of concentration.

Quantitative Data Summary

The quantitative understanding of zirconium lactate complexes is crucial for controlling their
properties and applications. The following tables summarize key data extracted from the
literature.

Table 1: General and Structural Properties
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Property Value | Description Source(s)
) Zr(OH)4-n(O2CCHOHCH:)n(

Approximate Formula [1][3][4]
H20)x (1 <n < 3)
447.504 g/mol (for

Molar Mass [31[7]
C12H200127r)

) Colorless solid or light yellow

Physical Appearance ) [3][11]
agueous solution

Coordination Number Typically 8 [11[6]1191[10]

Coordination Geometry Dodecahedral [L][6][9][10]

| Ligand Coordination | Bidentate (via carboxylate and hydroxyl groups) |[1][5] |

Table 2: Speciation and Stability Data

Parameter

Identified Species

Value | Description

Dimers ([Zrz(lactate)s]),
Tetramers, and larger
polymers

Source(s)

[11[61[°]

Ligand-to-Zr Ratio (in solution)

Average of ~2 lactate ligands

per Zr ion (stable over pH 4-9)

[1]5]

Ligand-to-Zr Ratio (synthesis)

Molar ratios of 2:1 to 4:1 are

commonly used

[1]

pH-Dependent Stability

Lability of lactate ligands

increases as pH decreases

[1]5]

| Stability Constants | Specific stability constants (log B) for Zr(IV)-lactate are not widely
published. For context, log 101 for Zr(IV)-EDTA is 27.9. |[12][13][14] |

Synthesis and Experimental Protocols
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The synthesis of zirconium lactate complexes can be achieved through several routes, each
yielding products with potentially different characteristics.[5]

o Direct Reaction: Involves the reaction of zirconium oxide (ZrOz) with lactic acid, often under
heating.[1][4]

e Salt Reaction: A common industrial method where a zirconium salt, such as zirconium
oxychloride (ZrOCIz2) or basic zirconium sulfate (ZBS), is reacted with lactic acid or a lactate
salt (e.g., sodium lactate).[1][15]

o Sol-Gel Techniqgues: Involve the hydrolysis of zirconium precursors followed by chelation with
lactic acid.[1]

The general workflow for synthesis involves the preparation of a lactate salt followed by its
reaction with a zirconium source.

Caption: Generalized workflow for the synthesis of zirconium lactate complexes.
Protocol 1: Preparation of Sodium Zirconium Lactate from Zirconium Acetate[15]

e Prepare Sodium Lactate Solution: Add 80.7 g of 50% sodium hydroxide solution to 103.3 g of
88% lactic acid.

e Reaction: Slowly add the prepared sodium lactate solution to 230 g of zirconium acetate
solution (containing 22.0% ZrOz) with continuous mixing.

e Product: A stable solution of sodium zirconium lactate is obtained. The final product has a
pH of 6.2, a ZrO2 content of 12.2%, and a lactate-to-zirconium molar ratio of 2.5:1. The
product is reported to be stable upon dilution, boiling, aging, and pH alteration.[15]

Protocol 2: Preparation of Ammonium Zirconium Lactate from Zirconium Hydroxynitrate[16]

e Prepare Ammonium Lactate Solution: Add 506.9 g of 28% ammonium hydroxide solution to
409.5 g of 88% lactic acid.

e Reaction: Add the prepared ammonium lactate solution to 500 g of zirconium hydroxynitrate
solution (containing 20.0% ZrO2).
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e Product: A clear and stable solution of ammonium zirconium lactate is obtained. The final
solution has a pH of 5.3, a ZrO2z content of 7.0%, and a lactate-to-zirconium molar ratio of
5.0:1.[16]

Characterization Methods

A multi-technique approach is necessary to fully characterize the complex nature of zirconium
lactate.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: H, 13C, and O NMR are used to probe
the coordination of the lactate ligand.[5] Broad NMR signals can indicate the presence of
large, slowly tumbling polynuclear complexes, while sharp signals suggest smaller species.
[5] °1Zr solid-state NMR can provide direct information about the local zirconium coordination
environment.[17]

o Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to confirm the bidentate coordination
of lactate by observing shifts in the carboxylate and hydroxyl vibrational bands upon
complexation.[5]

» Mass Spectrometry (MS): Helps in identifying oligomeric species in solution by analyzing
their mass-to-charge ratios.[1]

» X-ray Absorption Spectroscopy (XAS): A powerful tool for determining the local structure
around the zirconium atom. X-ray Absorption Near Edge Structure (XANES) reveals the
coordination geometry (e.g., dodecahedral), while Extended X-ray Absorption Fine Structure
(EXAFS) provides information on bond distances and coordination numbers.[1][6][9]

o Potentiometry: Used to study the complex equilibria in solution and determine the average
number of ligands per metal ion as a function of pH.[5]

Caption: Relationship between zirconium lactate properties and analytical techniques.

Applications in Research and Drug Development

While not a therapeutic agent itself, the unique properties of zirconium lactate make it relevant
to drug development professionals, particularly in the areas of formulation and advanced
materials.[2][18]
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» Crosslinking Agent: This is a primary application. Zirconium lactate is highly effective at
crosslinking polymers containing hydroxyl or carboxyl groups, such as guar gum, cellulose,
and polyacrylates.[1][8][11] This is used to form high-viscosity hydrogels for applications like
hydraulic fracturing and, in a biomedical context, for creating scaffolds for tissue engineering
or controlled-release drug delivery systems.[5][6]

» Adhesion Promoter: It can be used to treat surfaces like glass and metal to improve the
adhesion of coatings and inks.[8] This property is valuable for developing stable coatings on
biomedical implants.[7]

o Catalysis: Zirconium complexes, including lactate derivatives, are investigated as catalysts
for the ring-opening polymerization of lactides to produce biodegradable polylactic acid
(PLA), a key material in medical implants and drug delivery devices.[1]

o Formulation Additive: In personal care products, it is used as an antiperspirant and skin
conditioning agent.[7][19] Its biocompatibility and ability to form gels suggest potential as an
excipient in topical or transdermal drug formulations.

The mechanism of polymer crosslinking involves the zirconium complex acting as a bridge
between polymer chains.

Caption: Schematic of zirconium lactate as a crosslinking agent for polymers.

Conclusion

The coordination chemistry of zirconium lactate is characterized by its complexity and
versatility. The bidentate nature of the lactate ligand, combined with the high coordination
number of zirconium(lV), leads to the formation of a diverse range of oligomeric and polymeric
species in solution. The structure and reactivity of these complexes are highly sensitive to pH
and concentration, which is a critical consideration for their application. While detailed
thermodynamic stability constants remain elusive, a robust qualitative and semi-quantitative
understanding exists. For drug development professionals, zirconium lactate offers significant
potential not as a direct therapeutic, but as a highly effective and biocompatible component for
creating advanced materials for drug delivery, biomedical coatings, and specialized
formulations.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3054485
https://www.chempoint.com/en-mx/products/dorf-ketal/tyzor-organic-titanates-and-zirconates/tyzor-aqueous-chelates/tyzor-217-zirconium-lactate
https://csm.umicore.com/en/metal-carboxylates-organics/products/valirex-zr-503-aqua
https://www.researchgate.net/publication/253540033_Zirconium_Complexes_in_Lactic_Acid_in_the_Solution_and_Solid_States
https://pubmed.ncbi.nlm.nih.gov/11512896/
https://www.chempoint.com/en-mx/products/dorf-ketal/tyzor-organic-titanates-and-zirconates/tyzor-aqueous-chelates/tyzor-217-zirconium-lactate
https://www.bocsci.com/zirconium-lactate-cas-60676-90-6-item-69480.html
https://www.benchchem.com/product/b3054485
https://www.bocsci.com/zirconium-lactate-cas-60676-90-6-item-69480.html
https://www.lookchem.com/casno113184-20-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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